molecular formula C13H11ClN4O2 B1600868 Ethyl 5-amino-1-(3-chlorophenyl)-4-cyano-1H-pyrazole-3-carboxylate CAS No. 96734-87-1

Ethyl 5-amino-1-(3-chlorophenyl)-4-cyano-1H-pyrazole-3-carboxylate

Cat. No. B1600868
CAS RN: 96734-87-1
M. Wt: 290.7 g/mol
InChI Key: QZWOLRNHCXXTGS-UHFFFAOYSA-N
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Description

Ethyl 5-amino-1-(3-chlorophenyl)-4-cyano-1H-pyrazole-3-carboxylate is a chemical compound with the linear formula C12H12ClN3O2 . It is used for research and development purposes .


Synthesis Analysis

The synthesis of similar compounds, such as hydrazine-coupled pyrazoles, has been reported in the literature . The structures of these compounds were verified using elemental microanalysis, FTIR, and 1H NMR techniques .


Molecular Structure Analysis

The molecular structure of Ethyl 5-amino-1-(3-chlorophenyl)-4-cyano-1H-pyrazole-3-carboxylate is characterized by a linear formula C12H12ClN3O2 .

Scientific Research Applications

Antimicrobial and Anticancer Potential

Ethyl 5-amino-1-(3-chlorophenyl)-4-cyano-1H-pyrazole-3-carboxylate has been used as a precursor in synthesizing various pyrazole derivatives. These derivatives exhibit significant potential in antimicrobial and anticancer applications. For instance, some synthesized compounds showed higher anticancer activity than the reference drug doxorubicin and also demonstrated good to excellent antimicrobial activity (Hafez, El-Gazzar, & Al-Hussain, 2016).

Agricultural Applications

One of the derivatives, 1-aryl-5-cyano-1H-pyrazole-4-carboxylic acid ethyl esters, derived from Ethyl 5-amino-1-(3-chlorophenyl)-4-cyano-1H-pyrazole-3-carboxylate, has been utilized as chemical hybridizing agents in wheat and barley. This indicates its significance in the field of agricultural chemistry (Beck, Lynch, & Wright, 1988).

Crystal Structure and Bioactivity

Studies on the crystal structure of specific derivatives of Ethyl 5-amino-1-(3-chlorophenyl)-4-cyano-1H-pyrazole-3-carboxylate have shown that they exhibit fungicidal and plant growth regulation activities. These findings are crucial for developing new agricultural chemicals and understanding their interactions at the molecular level (Minga, 2005).

Chemical Synthesis and Drug Design

In chemical synthesis, this compound has been used in the selective synthesis of partially hydrogenated pyrazolo[3,4-b]pyridin-3-ones, showcasing its versatility in creating structurally diverse and potentially bioactive molecules. This is significant for drug design and development (Lebedˈ, Mozgovaya, Kos, & Vovk, 2012).

Synthesis of Novel Heterocycles

Ethyl 5-amino-1-(3-chlorophenyl)-4-cyano-1H-pyrazole-3-carboxylate is also involved in the synthesis of novel polysubstituted heterocycles, highlighting its role in expanding the chemical space in heterocyclic chemistry. This can lead to the discovery of new compounds with potential pharmaceutical applications (Gangurde, Kanawade, Nikam, Bhavsar, & Toche, 2014).

Safety And Hazards

Ethyl 5-amino-1-(3-chlorophenyl)-4-cyano-1H-pyrazole-3-carboxylate is considered hazardous according to the 2012 OSHA Hazard Communication Standard . It may cause skin irritation, serious eye irritation, and respiratory irritation . It is harmful if swallowed .

Future Directions

While specific future directions for the study of Ethyl 5-amino-1-(3-chlorophenyl)-4-cyano-1H-pyrazole-3-carboxylate are not available, research on similar compounds continues to be an active area of interest .

properties

IUPAC Name

ethyl 5-amino-1-(3-chlorophenyl)-4-cyanopyrazole-3-carboxylate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H11ClN4O2/c1-2-20-13(19)11-10(7-15)12(16)18(17-11)9-5-3-4-8(14)6-9/h3-6H,2,16H2,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QZWOLRNHCXXTGS-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)C1=NN(C(=C1C#N)N)C2=CC(=CC=C2)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H11ClN4O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID60540477
Record name Ethyl 5-amino-1-(3-chlorophenyl)-4-cyano-1H-pyrazole-3-carboxylate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60540477
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

290.70 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Ethyl 5-amino-1-(3-chlorophenyl)-4-cyano-1H-pyrazole-3-carboxylate

CAS RN

96734-87-1
Record name Ethyl 5-amino-1-(3-chlorophenyl)-4-cyano-1H-pyrazole-3-carboxylate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60540477
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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